Cas no 85194-86-1 (5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy-)

5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy- structure
85194-86-1 structure
Product Name:5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy-
CAS No:85194-86-1
MF:C6H6BrNO3S
MW:252.085739612579
CID:4233529
PubChem ID:19806657
Update Time:2025-07-22

5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy-
    • 3-ethoxy-4-bromoisothiazole-5-carboxylic acid
    • 3-Ethoxy-4-bromo-5-carboxyisothiazole
    • SCHEMBL9637483
    • WSADJQGVBQSSDX-UHFFFAOYSA-N
    • 85194-86-1
    • EN300-37354063
    • 4-bromo-3-ethoxy-1,2-thiazole-5-carboxylic acid
    • Inchi: 1S/C6H6BrNO3S/c1-2-11-5-3(7)4(6(9)10)12-8-5/h2H2,1H3,(H,9,10)
    • InChI Key: WSADJQGVBQSSDX-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)O)SN=C1OCC

Computed Properties

  • Exact Mass: 250.92518g/mol
  • Monoisotopic Mass: 250.92518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 87.7Ų

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Additional information on 5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy-

Introduction to 5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy- (CAS No. 85194-86-1) and Its Emerging Applications in Chemical Biology

The compound 5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy- (CAS No. 85194-86-1) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel heterocyclic scaffolds. This molecule, characterized by its isothiazole core functionalized with bromo and ethoxy substituents, has garnered considerable attention due to its versatile structural framework and potential biological activities. The isothiazole moiety is a privileged scaffold in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. The introduction of halogenated and alkoxy groups further enhances its reactivity, making it a valuable intermediate in the development of pharmacophores targeting various therapeutic pathways.

In recent years, the exploration of 5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy- has been driven by its utility in constructing complex molecular architectures. The bromo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the integration of diverse pharmacological moieties. Similarly, the ethoxy group at the 3-position introduces lipophilicity and can be modified through oxidation or hydrolysis to yield carboxylic acid derivatives. These modifications are crucial for optimizing solubility, bioavailability, and binding affinity to biological targets.

One of the most compelling aspects of this compound is its application in the development of small-molecule inhibitors for enzymes involved in inflammatory and infectious diseases. Isothiazole derivatives have demonstrated efficacy against targets such as cyclooxygenases (COX), lipoxygenases (LOX), and proteases that play pivotal roles in pathophysiological processes. For instance, recent studies have highlighted the potential of 5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy- as a lead compound in the synthesis of novel COX inhibitors with improved selectivity over nonsteroidal anti-inflammatory drug (NSAID)-induced gastrointestinal toxicity. The bromo and ethoxy groups facilitate further derivatization to fine-tune binding interactions with the enzyme active site, thereby enhancing inhibitory activity.

The compound’s utility extends to antiviral and antibacterial applications as well. The structural features of isothiazole derivatives can disrupt viral protease activity or interfere with bacterial cell wall synthesis. For example, modifications of the 5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy- scaffold have yielded promising candidates for inhibiting HIV protease and bacterial enzymes like penicillin-binding proteins (PBPs). The bromo group serves as a versatile point for introducing sulfur-rich side chains that mimic natural substrates or transition states, while the ethoxy group contributes to steric hindrance and hydrophobic interactions critical for binding affinity.

Advances in computational chemistry have further accelerated the discovery process for derivatives of 5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy-. Molecular docking studies combined with quantum mechanical calculations allow researchers to predict binding modes and optimize lead structures before experimental validation. This approach has been instrumental in identifying compounds with enhanced potency against drug-resistant pathogens or reduced toxicity profiles. Additionally, virtual screening techniques leveraging large databases of chemical structures have enabled high-throughput identification of novel analogs with tailored properties.

The synthesis of 5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy- involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the isothiazole ring followed by selective halogenation and alkoxylation at specific positions. Recent innovations in green chemistry have also been applied to improve yields and minimize waste during these processes. For instance, catalytic methods using transition metals have replaced traditional stoichiometric approaches, reducing hazardous byproducts while maintaining high regioselectivity.

In conclusion, 5-Isothiazolecarboxylic acid, 4-bromo-3-ethoxy- (CAS No. 85194-86-1) stands as a cornerstone in modern medicinal chemistry due to its multifaceted applications across therapeutic areas. Its unique structural features enable diverse derivatization strategies that yield bioactive molecules with potential clinical significance. As research continues to uncover new biological targets and synthetic methodologies, this compound will undoubtedly remain at the forefront of innovation in chemical biology.

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